Cas no 840481-80-3 (BENZO[B]THIOPHENE-2-CARBOXAMIDE, 3-AMINO-5-BROMO-)

• Product Name: BENZO[B]THIOPHENE-2-CARBOXAMIDE, 3-AMINO-5-BROMO-
• CAS No: 840481-80-3
• MF: C₉H₇BrN₂OS
• MW: 271.133679628372
• CID: 3380685
• PubChem ID: 59656640
• Update Time: 2025-04-21

BENZO[B]THIOPHENE-2-CARBOXAMIDE, 3-AMINO-5-BROMO- Chemical and Physical Properties

Names and Identifiers

• BENZO[B]THIOPHENE-2-CARBOXAMIDE, 3-AMINO-5-BROMO-
• 840481-80-3
• JNGSIBFEPAQHMO-UHFFFAOYSA-N
• SCHEMBL5105534
• 3-Amino-5-bromobenzo[b]thiophene-2-carboxamide
• 3-amino-5-bromo-benzo[b]thiophene-2-carboxylic acid amide

• Inchi： 1S/C9H7BrN2OS/c10-4-1-2-6-5(3-4)7(11)8(14-6)9(12)13/h1-3H,11H2,(H2,12,13)
• InChI Key： JNGSIBFEPAQHMO-UHFFFAOYSA-N
• SMILES： C12=CC=C(Br)C=C1C(N)=C(C(N)=O)S2

Computed Properties

• Exact Mass: 269.94625Da
• Monoisotopic Mass: 269.94625Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 97.4Ų